Cas no 2680560-94-3 (2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid
• CAS No: 2680560-94-3
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5620307
• PubChem ID: 165929486
• Update Time: 2025-10-30

2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297081
• 2-{[(benzyloxy)carbonyl]amino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid
• 2680560-94-3
• 2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid

• Inchi： 1S/C19H20N2O4/c22-18(23)16(12-21-11-10-15-8-4-5-9-17(15)21)20-19(24)25-13-14-6-2-1-3-7-14/h1-9,16H,10-13H2,(H,20,24)(H,22,23)
• InChI Key： SGNPFWHEDLYBBN-UHFFFAOYSA-N
• SMILES： OC(C(CN1C2C=CC=CC=2CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid (CAS No: 2680560-94-3)

2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2680560-94-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and an indole moiety, contribute to its unique chemical properties and potential therapeutic applications.

The benzyloxy carbonylamino functional group is a critical component of this compound, often employed in the synthesis of peptide mimetics and protease inhibitors. This group enhances the stability of the molecule and facilitates its interaction with biological targets. On the other hand, the 2,3-dihydro-1H-indol-1-yl substituent introduces a scaffold that is commonly found in bioactive natural products and drug candidates. Indole derivatives are well-known for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these structural elements in 2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid suggests a multifaceted biological profile that warrants further exploration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid are being investigated for their potential applications in treating various diseases. For instance, studies have demonstrated that indole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the benzyloxy carbonyl group can serve as a protecting group in peptide synthesis, allowing for controlled modification and functionalization of the molecule.

The pharmacological activity of 2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid has been explored in several preclinical studies. These investigations have revealed that the compound exhibits potent inhibitory effects on certain enzymes and receptors involved in disease pathogenesis. For example, preliminary data suggest that it may interfere with the activity of matrix metalloproteinases (MMPs), which are implicated in conditions such as cancer metastasis and tissue degradation. Furthermore, its ability to interact with specific protein targets could make it a valuable candidate for developing targeted therapies.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyloxy carbonyl group necessitates careful handling to prevent unwanted side reactions such as hydrolysis or decarboxylation. Similarly, the incorporation of the indole moiety requires expertise in heterocyclic chemistry to ensure optimal yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high levels of selectivity and efficiency.

The analytical characterization of this compound has been performed using state-of-the-art spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure, purity, and chemical environment of 2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid, ensuring that it meets the stringent requirements for further biological testing. Additionally, computational studies have been conducted to predict its binding modes with potential target proteins, offering insights into its mechanism of action.

One of the most exciting aspects of research on 2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid is its potential application in drug discovery programs. The structural motifs present in this compound are highly reminiscent of known bioactive molecules, suggesting that it may serve as a lead compound for designing novel therapeutics. By leveraging structure-based drug design approaches, researchers can optimize its pharmacological properties to enhance potency and selectivity. This iterative process involves modifying specific regions of the molecule while maintaining its core framework intact.

The future prospects for 2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid are promising, with several avenues for further investigation remaining open. One such area is exploring its potential as an intermediate in the synthesis of more complex derivatives with enhanced biological activity. Additionally, studying its interactions with cellular components using advanced imaging techniques could provide valuable insights into its mode of action at the molecular level. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits.

In conclusion,2-{(benzyloxy)carbonylamino}-3-(2,3-dihydro-1H-indol-1-yl)propanoic acid (CAS No: 2680560-94-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a compelling candidate for further development. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a crucial role in advancing our efforts to discover new treatments for various diseases.